Cas no 59967-83-8 (Cyclopentyluracil)

• Product Name: Cyclopentyluracil
• CAS No: 59967-83-8
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 950979
• Update Time: 2025-04-19

Cyclopentyluracil Chemical and Physical Properties

Names and Identifiers

• 1-[(1S,2R,3S,4S)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
• Cyclopentyluracil
• 1-(-2,3-Dihydroxy-4-hydroxymethyl-cyclopentyl)-1H-pyrimidine-2,4-dione, rel-(1S,2R,3S,4S)-
• 1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
• 1-[(1R)-2alpha,3alpha-Dihydroxy-4beta-(hydroxymethyl)cyclopentyl]uracil
• Rel-1-((1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H14N2O5/c13-4-5-3-6(9(16)8(5)15)12-2-1-7(14)11-10(12)17/h1-2,5-6,8-9,13,15-16H,3-4H2,(H,11,14,17)/t5-,6-,8-,9+/m1/s1
• InChI Key： XCUVKEVNSATDTD-GCXDCGAKSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](CO)C[C@H]1N1C=CC(NC1=O)=O)O

Computed Properties

• Exact Mass: 242.09032
• Monoisotopic Mass: 242.09027155 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.23
• XLogP3: -2.1
• Topological Polar Surface Area: 110

Experimental Properties

• PSA: 110.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides